Cas no 1807388-60-8 ((E)-3-(6-Chloromethyl-1H-benzo[d]imidazol-4-yl)acrylic acid)

• Product Name: (E)-3-(6-Chloromethyl-1H-benzo[d]imidazol-4-yl)acrylic acid
• CAS No: 1807388-60-8
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 4825475
• Update Time: 2025-07-20

(E)-3-(6-Chloromethyl-1H-benzo[d]imidazol-4-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(6-chloromethyl-1H-benzo[d]imidazol-4-yl)acrylic acid
• (E)-3-(6-Chloromethyl-1H-benzo[d]imidazol-4-yl)acrylic acid

• Inchi： 1S/C11H9ClN2O2/c12-5-7-3-8(1-2-10(15)16)11-9(4-7)13-6-14-11/h1-4,6H,5H2,(H,13,14)(H,15,16)/b2-1+
• InChI Key： UWFLSFNBJNULPI-OWOJBTEDSA-N
• SMILES： ClCC1C=C(/C=C/C(=O)O)C2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 1.8
• Topological Polar Surface Area: 66

Additional information on (E)-3-(6-Chloromethyl-1H-benzo[d]imidazol-4-yl)acrylic acid

Comprehensive Overview of (E)-3-(6-Chloromethyl-1H-benzo[d]imidazol-4-yl)acrylic acid (CAS No. 1807388-60-8)

(E)-3-(6-Chloromethyl-1H-benzo[d]imidazol-4-yl)acrylic acid (CAS No. 1807388-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a benzimidazole core, a chloromethyl substituent, and an acrylic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The growing demand for benzimidazole derivatives in medicinal chemistry has propelled interest in compounds like (E)-3-(6-Chloromethyl-1H-benzo[d]imidazol-4-yl)acrylic acid. Its chloromethyl group offers reactivity for further functionalization, while the acrylic acid segment enables conjugation with other pharmacophores. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the industry's focus on precision medicine and antibiotic resistance solutions. These attributes make it a valuable candidate for high-throughput screening libraries.

From a synthetic perspective, CAS No. 1807388-60-8 is often utilized in cross-coupling reactions and Michael additions, reflecting broader trends in green chemistry and atom-efficient synthesis. Its stability under mild conditions appeals to laboratories optimizing sustainable protocols. Additionally, its UV-absorbing properties have sparked exploration in material science, particularly for photostable coatings and sensors—a niche intersecting with renewable energy innovations.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, addressing the need for rigorous quality control in API manufacturing. As regulatory standards tighten, vendors emphasize batch-to-batch consistency, a key concern for buyers searching for "high-purity benzimidazole intermediates" or "CAS 1807388-60-8 suppliers." The compound’s logP and solubility data are also critical for formulation scientists tackling drug delivery challenges.

Beyond pharmaceuticals, (E)-3-(6-Chloromethyl-1H-benzo[d]imidazol-4-yl)acrylic acid is being investigated in agrochemical research, where its structural motifs may contribute to next-generation plant growth regulators. This aligns with global discussions on sustainable agriculture and food security, topics frequently queried in scientific databases. Its potential as a bioconjugation tool further extends utility to diagnostic probes and biomarker detection—areas gaining traction in personalized healthcare.

In summary, CAS No. 1807388-60-8 exemplifies the convergence of medicinal chemistry, materials science, and biotechnology. Its multifaceted applications respond to contemporary research priorities, from targeted therapies to eco-friendly materials. As innovation accelerates, this compound is poised to remain a focal point in interdisciplinary studies, answering the demand for functionalized heterocycles with real-world impact.